Cas no 1806782-39-7 (3-(Difluoromethyl)-2-hydroxy-4-methylpyridine)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine
• CAS No: 1806782-39-7
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 4918832
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine

• Inchi： 1S/C7H7F2NO/c1-4-2-3-10-7(11)5(4)6(8)9/h2-3,6H,1H3,(H,10,11)
• InChI Key： PKUOLDUHEQEYOW-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=CC=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine

3-(Difluoromethyl)-2-hydroxy-4-methylpyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine (CAS No. 1806782-39-7) is a fascinating molecule with a unique structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential for further functionalization. In this article, we delve into the structural features, synthesis methods, and recent advancements in the application of this compound.

The molecular structure of 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine is characterized by a pyridine ring with three substituents: a difluoromethyl group at position 3, a hydroxyl group at position 2, and a methyl group at position 4. This arrangement imparts the molecule with a balance of electron-donating and electron-withdrawing groups, which significantly influences its chemical reactivity and biological activity. Recent studies have highlighted the importance of such structural features in modulating the molecule's interactions with biological systems, making it a promising candidate for drug development.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine typically involves multi-step organic reactions, often starting from pyridine derivatives or intermediates with suitable functional groups. Researchers have explored various methodologies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to achieve high yields and purity. For instance, a recent study reported the use of a palladium-catalyzed coupling reaction to introduce the difluoromethyl group onto the pyridine ring, demonstrating the efficiency of modern catalytic systems in constructing complex molecules.

One of the most exciting developments involving 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine is its application in medicinal chemistry. The molecule has been investigated as a potential lead compound for treating various diseases, including cancer and inflammatory disorders. Its hydroxyl group provides opportunities for hydrogen bonding interactions with biological targets, while the difluoromethyl group enhances lipophilicity and bioavailability. Recent computational studies have revealed that this compound exhibits promising binding affinities to several therapeutic targets, such as protein kinases and cytokines.

In addition to its pharmacological applications, 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer or hole transport layer in these devices, leveraging its conjugated π-system for efficient charge transport.

Recent advancements in green chemistry have also influenced the synthesis and application of 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine. Scientists are increasingly adopting environmentally friendly methods to reduce waste and improve sustainability. For example, microwave-assisted synthesis has been employed to accelerate reaction times while minimizing energy consumption. Furthermore, efforts are underway to explore biodegradable applications for this compound to align with global sustainability goals.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-4-methylpyridine (CAS No. 1806782-39-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in medicine, materials science, and beyond. As research continues to uncover new insights into its properties and functionalities, this molecule is poised to play an increasingly important role in both academic and industrial settings.